Cas no 151193-59-8 (4'-Deoxy-Calomelanol D)

• Product Name: 4'-Deoxy-Calomelanol D
• CAS No: 151193-59-8
• MF: C₂₄H₁₆O₆
• MW: 400.380247116089
• CID: 2017545
• PubChem ID: 44258733
• Update Time: 2025-04-21

4'-Deoxy-Calomelanol D Chemical and Physical Properties

Names and Identifiers

• 4'-Deoxy-Calomelanol D
• 8-(2-Carboxy-1-phenylethyl)-3,5,7-trihydroxyflavanone
• (-)-9,10-Dihydro-3,5-dihydroxy-2,10-diphenyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4,8-dione
• 3,5-dihydroxy-2,10-diphenyl-9,10-dihydropyrano(2,3-h)chromene-4,8-dione
• LMPK12111648
• (-)-8-(2-Carboxy-1-phenylethyl)-3,5,7-trihydroxyflavone delta-lactone
• 151193-59-8
• 3,5-dihydroxy-2,10-diphenyl-9,10-dihydropyrano[2,3-h]chromene-4,8-dione
• CHEBI:229824

• Inchi： 1S/C24H16O6/c25-16-12-17-19(15(11-18(26)29-17)13-7-3-1-4-8-13)24-20(16)21(27)22(28)23(30-24)14-9-5-2-6-10-14/h1-10,12,15,25,28H,11H2/t15-/m1/s1
• InChI Key： SXMQPTBFMABSHL-OAHLLOKOSA-N
• SMILES： C12OC(=O)C[C@H](C3C=CC=CC=3)C1=C1OC(C3C=CC=CC=3)=C(O)C(C1=C(O)C=2)=O

Computed Properties

• Exact Mass: 400.09468823Da
• Monoisotopic Mass: 400.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.527
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids